Cas no 108574-83-0 (1H-Pyrrole-3-carbonitrile, 4-(1,3-benzodioxol-4-yl)-)

• Product name: 1H-Pyrrole-3-carbonitrile, 4-(1,3-benzodioxol-4-yl)-
• CAS No: 108574-83-0
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 3594742
• PubChem ID: 13960788

1H-Pyrrole-3-carbonitrile, 4-(1,3-benzodioxol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-(1,3-benzodioxol-4-yl)-
• 108574-83-0
• SCHEMBL9206361
• 4-(1,3-benzodioxol-4-yl)-1H-pyrrole-3-carbonitrile
• DB-183690

• Inchi： InChI=1S/C12H8N2O2/c13-4-8-5-14-6-10(8)9-2-1-3-11-12(9)16-7-15-11/h1-3,5-6,14H,7H2
• InChI Key： IGDJFMAESMTLRX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.058577502Da
• Monoisotopic Mass: 212.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58Ų